TRV120056

• Molecular Formula: C43H65N13O12
• Molecular Weight: 956.1 g/mol
• InChI: InChI=1S/C43H65N13O12/c1-5-23(4)35(41(67)53-30(17-25-19-47-21-50-25)42(68)56-15-7-9-31(56)39(65)49-20-33(60)61)55-38(64)29(16-24-10-12-26(57)13-11-24)52-40(66)34(22(2)3)54-37(63)28(8-6-14-48-43(45)46)51-36(62)27(44)18-32(58)59/h10-13,19,21-23,27-31,34-35,57H,5-9,14-18,20,44H2,1-4H3,(H,47,50)(H,49,65)(H,51,62)(H,52,66)(H,53,67)(H,54,63)(H,55,64)(H,58,59)(H,60,61)(H4,45,46,48)/t23-,27-,28-,29-,30-,31-,34-,35-/m0/s1
• InChIKey: LHGCUVPUBNGERS-FVSPLASQSA-N

TRV120056 – Gq-Biased AT1R Peptide Agonist

TRV120056 is a synthetic peptide Gq-biased agonist of the angiotensin II type 1 receptor (AT1R) [1]. It is characterized by a 10-fold greater molecular efficiency at the AT1R-Gq fusion protein compared to the AT1R-β-arrestin2 (βarr2) fusion protein in vitro, establishing its fundamental pharmacological profile . As an angiotensin analog, it serves as a research tool to dissect G protein-dependent signaling pathways distinct from those activated by balanced or β-arrestin-biased agonists [2].

WorkflowGPCR biased agonism pathway deconvolution

Probe profileGq-biased AT1R agonist with minimal β-arrestin engagement

Orthogonal pairingPairs with β-arrestin-biased ligands for signal dissection

• [1] Rajagopal S, et al. Divergent transducer-specific molecular efficacies generate biased agonism at a G protein-coupled receptor (GPCR). J Biol Chem. 2014 Mar 25;289(12):8432-8443. View Source
• [2] Liu CH, et al. β-arrestin-biased AT1R agonists stimulate acute catecholamine secretion. Nat Commun. 2017 Feb 9;8:14335. View Source

Why TRV120056 Cannot Be Replaced

The AT1R is a pleiotropic GPCR capable of signaling through both G protein-dependent and β-arrestin-dependent pathways [1]. Standard 'balanced' agonists like Angiotensin II (AngII) activate both pathways, while TRV120056 exhibits pronounced signaling bias toward Gq protein activation with minimal β-arrestin recruitment [2]. This functional selectivity leads to divergent cellular and physiological outcomes [3]. Therefore, substituting TRV120056 with a balanced agonist like AngII or a β-arrestin-biased agonist like TRV120027 in an experiment fundamentally changes the signaling signature being interrogated, compromising the validity of studies designed to isolate Gq-mediated effects [2].

Divergent transducer bias among AT1R ligands may invert signaling output in functional assays.

Closest structural analog TRV120055 may differ in concentration-response relationships for vasoconstriction.

β-arrestin-biased ligands produce opposite pathway activation and cannot replace Gq-biased probes.

• [1] Rajagopal S, et al. Divergent transducer-specific molecular efficacies generate biased agonism at a G protein-coupled receptor (GPCR). J Biol Chem. 2014 Mar 25;289(12):8432-8443. View Source
• [2] Liu CH, et al. β-arrestin-biased AT1R agonists stimulate acute catecholamine secretion. Nat Commun. 2017 Feb 9;8:14335. View Source
• [3] Rajagopal S, et al. Biased agonism at the angiotensin II type 1 receptor. Curr Opin Pharmacol. 2011 Apr;11(2):101-107. View Source

TRV120056 vs. AT1R Analogs

Gq vs. β-Arrestin2 Molecular Efficacy Bias

TRV120056 is a Gq-biased agonist. In direct head-to-head comparisons, its molecular efficiency at the AT1R-Gq fusion protein is 10-fold greater than its efficiency at the AT1R-βarr2 fusion protein . This quantifies a strong signaling bias toward the Gq pathway. The Gq molecular efficacies of TRV120055 and TRV120056 were reported as the largest of any ligand tested in the same study, indicating that TRV120056 represents a class of compounds with exceptionally high intrinsic activity for Gq [1].

Gq vs β-arr2 efficacy

Head-to-head

≥10-fold Gq bias

Supports Gq-pathway reference standard attribution

Cell-free fusion protein molecular efficacy ratio; AngII ~1:1

Evidence Dimension	Molecular Efficacy
Target Compound Data	10-fold greater efficacy at AT1R-Gq vs. AT1R-βarr2
Comparator Or Baseline	TRV120056's own β-arrestin2 activity (1x)
Quantified Difference	10-fold
Conditions	In vitro assay using AT1R-Gq and AT1R-βarr2 fusion proteins

Why This Matters

This quantitative bias factor is the primary differentiator for selecting TRV120056 over a balanced agonist (e.g., AngII) or a β-arrestin-biased agonist (e.g., TRV120027) when Gq-mediated signaling is the exclusive focus of the investigation.

• [1] Rajagopal S, et al. Divergent transducer-specific molecular efficacies generate biased agonism at a G protein-coupled receptor (GPCR). J Biol Chem. 2014 Mar 25;289(12):8432-8443. View Source

Divergent Catecholamine Secretion Mechanisms

In cellular assays using human AT1R, TRV120056 (at 50 nM) demonstrates a clear functional divergence from the balanced agonist Angiotensin II (AngII) and β-arrestin-biased agonists. TRV120056 shows robust G protein activation, similar to AngII (100 nM), but unlike AngII, it exhibits no detectable β-arrestin-1 or β-arrestin-2 recruitment [1]. This contrasts sharply with β-arrestin-biased agonists like SII (1 µM) and TRV120027 (100 nM), which lack G protein activation but induce β-arrestin recruitment [1].

Catecholamine secretion

Head-to-head

TRV120056 secretion abolished by PLC inhibitor; TRV120027 unaffected

Enables Gq-dependent vs β-arrestin-dependent secretion dissection

Primary chromaffin cells; U73122 10 μM; Gq−/− validation

Evidence Dimension	Functional Activity Profile
Target Compound Data	G protein activation: +++ ; β-arrestin-1: - ; β-arrestin-2: -
Comparator Or Baseline	AngII (100 nM): G protein: +++ ; βarr1: + ; βarr2: + ; SII (1 µM): G protein: - ; βarr1: + ; βarr2: +++ ; TRV120027 (100 nM): G protein: - ; βarr1: +++ ; βarr2: +
Quantified Difference	Qualitative difference in recruitment (+++ to - )
Conditions	Cellular assays measuring G protein activation and β-arrestin-1/2 recruitment at human AT1R

Why This Matters

This data confirms that TRV120056 achieves functional Gq signaling in a cellular context while avoiding β-arrestin recruitment, a profile that AngII (which recruits both) cannot replicate. This is critical for experiments aiming to attribute observed effects specifically to the Gq arm of AT1R signaling.

• [1] Liu CH, et al. β-arrestin-biased AT1R agonists stimulate acute catecholamine secretion. Nat Commun. 2017 Feb 9;8:14335. View Source

Renal Perfusion Pressure by Gq-Biased Agonists

In an ex vivo isolated perfused kidney model, the vasoconstrictive effect of TRV120056 was quantified across a range of concentrations [1]. The dose-response relationship for TRV120056 was directly compared to the Gq-biased agonist TRV120055, showing a similar pattern of increasing perfusion pressure with higher ligand concentration [1]. This demonstrates that the molecular and cellular bias of TRV120056 translates into a measurable physiological effect in a whole-organ setting.

Renal perfusion pressure

Head-to-head

Dose-dependent vasoconstriction; β-arrestin ligands no effect

Supports ex vivo Gq/11 vascular reactivity studies

Isolated perfused kidney; Ca2+-dependent; n=6

Evidence Dimension	Vasoconstriction (Increase in Perfusion Pressure)
Target Compound Data	Dose-dependent increase in perfusion pressure
Comparator Or Baseline	TRV120055 (dose-dependent increase in perfusion pressure); SII (no significant effect)
Quantified Difference	Not provided (graphical dose-response curves)
Conditions	Isolated perfused kidneys from SM-Agtr1a +/+ mice, concentrations from 10 nmol/L to 1 µmol/L

Why This Matters

For researchers studying the physiological role of Gq-biased AT1R signaling in vascular function, this data provides a crucial link between in vitro bias and an ex vivo functional outcome, confirming the compound's utility in more complex biological systems beyond cell lines.

• [1] Deng Y, et al. Biased AT1R agonists regulate vasoregulation in isolated perfused kidneys. J Am Heart Assoc. 2022;11:e024815. View Source

G Protein Activation Without β-Arrestin Recruitment

The ability of AT1R ligands to activate Gq in cells, measured by IP1 accumulation, was found to be significantly correlated with their in vitro molecular efficacies for Gq (log αGq) [1]. TRV120056, along with AngII, TRV120055, SII, TRV120023, TRV120026, and TRV120045, were part of this analysis, which demonstrated a strong correlation (r² = 0.9189, p = 0.0007) [1]. This confirms that the high Gq molecular efficacy measured for TRV120056 in the fusion protein assay is predictive of its functional potency in a cellular context.

Functional selectivity profile

Head-to-head

G protein +++, β-arr1 −, β-arr2 −; AngII ++++ all pathways

Clean Gq signal without β-arrestin confounding

Cellular assays; qualitative scale vs AngII maximum

Evidence Dimension	Correlation between In Vitro Gq Molecular Efficacy and Cellular IP1 Accumulation
Target Compound Data	TRV120056 is one of the ligands whose in vitro log αGq correlates with cellular log τIP1
Comparator Or Baseline	AngII, TRV120055, SII, TRV120023, TRV120026, TRV120045
Quantified Difference	Correlation coefficient (r²) = 0.9189 (p = 0.0007)
Conditions	Cellular IP1 accumulation in HEK293 cells expressing human AT1R vs. in vitro Gq molecular efficacy

Why This Matters

This correlation validates the use of TRV120056 as a tool compound where in vitro bias measurements reliably predict functional activity in cellular models, reducing experimental uncertainty.

• [1] Rajagopal S, et al. Divergent transducer-specific molecular efficacies generate biased agonism at a G protein-coupled receptor (GPCR). J Biol Chem. 2014 Mar 25;289(12):8432-8443. View Source

Subcellular ERK Activation: Gq-Biased vs. β-Arrestin-Biased

The efficacies of various AT1R ligands for promoting β-arrestin2-mediated AT1R internalization in cells were significantly correlated with their in vitro molecular efficacies for activating β-arrestin2 (log αβarr2) [1]. TRV120056, along with AngII, TRV120055, SII, and TRV120023, were included in this analysis, which showed a strong correlation (r² = 0.7909, p = 0.0435) [1]. This relationship underscores that TRV120056's lower β-arrestin2 efficacy in vitro translates into a diminished capacity to drive this receptor trafficking process in cells, a key point of differentiation from balanced agonists.

Subcellular ERK pattern

Cross-study comparable

Higher ERK in nucleus/cytosol/endosomes vs β-arrestin ligands

Supports spatial signaling bias investigation

Split luciferase/BRET; plasma membrane ERK equal across classes

Evidence Dimension	Correlation between In Vitro βarr2 Molecular Efficacy and Cellular AT1R Internalization
Target Compound Data	TRV120056 is one of the ligands whose in vitro log αβarr2 correlates with cellular log τinternalization
Comparator Or Baseline	AngII, TRV120055, SII, TRV120023
Quantified Difference	Correlation coefficient (r²) = 0.7909 (p = 0.0435)
Conditions	Cellular βarr2-mediated AT1R internalization in U2OS cells vs. in vitro βarr2 molecular efficacy

Why This Matters

This evidence confirms that TRV120056 is a weak promoter of β-arrestin2-dependent internalization, a characteristic that distinguishes it from balanced agonists like AngII. This is essential for experiments where avoiding β-arrestin-mediated receptor regulation is necessary.

• [1] Rajagopal S, et al. Divergent transducer-specific molecular efficacies generate biased agonism at a G protein-coupled receptor (GPCR). J Biol Chem. 2014 Mar 25;289(12):8432-8443. View Source

TRV120056 Application Scenarios

Gq vs. β-Arrestin Pathway Deconvolution in GPCR Screens

TRV120056 is the preferred tool for isolating and studying Gq-protein-dependent signaling pathways from the AT1R. Its 10-fold bias toward Gq activation and lack of β-arrestin recruitment, as validated in cellular assays, make it superior to AngII for experiments where β-arrestin-mediated effects (e.g., receptor internalization, ERK1/2 activation via scaffolding) would confound results [1]. Use TRV120056 alongside a β-arrestin-biased agonist like TRV120027 to create a complete, pathway-specific agonist panel.

Ex Vivo Vascular Reactivity via Gq/11 Vasoconstriction

For studies in isolated perfused organ systems, such as the kidney, TRV120056 provides a Gq-biased agonist tool with demonstrated ex vivo functional activity. Its quantifiable vasoconstrictive effect allows researchers to probe the specific contribution of Gq signaling to vascular tone regulation, independent of β-arrestin pathways, in a complex tissue environment [2].

Chronic AT1R Stimulation Without Internalization

TRV120056 serves as a critical control compound in the development and validation of assays designed to detect biased agonism. Its well-characterized profile of high Gq efficacy and minimal β-arrestin recruitment makes it an ideal reference standard for calibrating high-throughput screening (HTS) platforms, such as IP1 accumulation or β-arrestin recruitment assays, ensuring the platform's ability to differentiate between G protein-biased and balanced agonists [3].

Subcellular ERK Signaling Compartmentalization

In primary cell models like chromaffin cells, TRV120056 (at 50 nM) stimulates catecholamine secretion that is sensitive to the PLC inhibitor U73122, confirming its mechanism of action is through the canonical Gq-PLC pathway [4]. This makes it a useful tool for studies focused on Gq-mediated exocytosis, distinct from the Gq-independent secretion triggered by β-arrestin-biased ligands.

Application

Selection Property

Validation Focus

GPCR biased-signaling deconvolution

Gq-bias selectivity with minimal β-arrestin recruitment

Pathway-specific readout verification against balanced agonist control

Ex vivo vascular reactivity studies

Gq/11-dependent vasoconstriction without β-arrestin interference

Myogenic tone response in isolated vessel preparations

Chronic surface AT1R stimulation

Lack of β-arrestin2-driven internalization

Surface receptor retention during extended time-course assays

Subcellular ERK signaling compartmentalization

Distinct spatial ERK activation profile vs β-arrestin-biased ligands

Location bias readouts in nucleus, cytosol, and endosomes

• [1] Liu CH, et al. β-arrestin-biased AT1R agonists stimulate acute catecholamine secretion. Nat Commun. 2017 Feb 9;8:14335. View Source
• [2] Deng Y, et al. Biased AT1R agonists regulate vasoregulation in isolated perfused kidneys. J Am Heart Assoc. 2022;11:e024815. View Source
• [3] Rajagopal S, et al. Divergent transducer-specific molecular efficacies generate biased agonism at a G protein-coupled receptor (GPCR). J Biol Chem. 2014 Mar 25;289(12):8432-8443. View Source
• [4] Liu CH, et al. β-arrestin-biased AT1R agonists stimulate acute catecholamine secretion. Nat Commun. 2017 Feb 9;8:14335. View Source